Cas no 2228214-10-4 (1-{bicyclo2.2.1hept-5-en-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-{bicyclo2.2.1hept-5-en-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228214-10-4
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6612213
• PubChem ID: 165704599
• Update Time: 2025-10-22

1-{bicyclo2.2.1hept-5-en-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo2.2.1hept-5-en-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid
• 2228214-10-4
• EN300-1951366
• 1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid

• Inchi： 1S/C11H12F2O2/c12-11(13)5-10(11,9(14)15)8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5H2,(H,14,15)
• InChI Key： DVDYZBNRHBQENW-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1CC2C=CC1C2)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-{bicyclo2.2.1hept-5-en-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid

Compound CAS No 2228214-10-4: 1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropane-1-carboxylic Acid

The compound with CAS No 2228214-10-4, known as 1-{bicyclo[strong>strong]hept-5-en-strong>strong-yl}-difluorocyclopropane-carboxylic acid, is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intricate bicyclic framework and functional groups.

The molecular structure of this compound is characterized by a bicyclo[strong>strong] system, which provides exceptional stability and rigidity to the molecule. The presence of a cyclopropane ring further enhances its reactivity and makes it a valuable building block in synthetic chemistry. Recent studies have highlighted its potential as a precursor for advanced materials, including high-performance polymers and nanomaterials.

In terms of synthesis, this compound is typically derived from multi-step reactions involving carefully controlled conditions to ensure the formation of the bicyclic framework and the cyclopropane moiety. Researchers have recently explored novel catalytic methods to improve the yield and purity of this compound, making it more accessible for large-scale applications.

The application of bicyclo[strong>strong]heptene derivatives in drug discovery has been a focal point in recent years. The unique stereochemistry of this compound allows for precise molecular interactions, making it a promising candidate for targeting specific biological pathways. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders.

Moreover, the fluorinated substituents in this compound contribute significantly to its electronic properties, rendering it suitable for use in optoelectronic devices. Recent advancements in materials science have leveraged these properties to develop more efficient organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, the compound with CAS No 2288779773 is a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development.